Cas no 1804866-18-9 (4-(Difluoromethyl)-2-hydroxy-3-nitropyridine-5-acetonitrile)

• Product Name: 4-(Difluoromethyl)-2-hydroxy-3-nitropyridine-5-acetonitrile
• CAS No: 1804866-18-9
• MF: C₈H₅F₂N₃O₃
• MW: 229.140408277512
• CID: 4805071
• Update Time: 2025-05-22

4-(Difluoromethyl)-2-hydroxy-3-nitropyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-hydroxy-3-nitropyridine-5-acetonitrile

• Inchi： 1S/C8H5F2N3O3/c9-7(10)5-4(1-2-11)3-12-8(14)6(5)13(15)16/h3,7H,1H2,(H,12,14)
• InChI Key： VTEXDWZGJXYGLD-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(NC=C1CC#N)=O)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 453
• XLogP3: -0.4
• Topological Polar Surface Area: 98.7

Additional information on 4-(Difluoromethyl)-2-hydroxy-3-nitropyridine-5-acetonitrile

Research Briefing on 4-(Difluoromethyl)-2-hydroxy-3-nitropyridine-5-acetonitrile (CAS: 1804866-18-9)

4-(Difluoromethyl)-2-hydroxy-3-nitropyridine-5-acetonitrile (CAS: 1804866-18-9) is a specialized chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and nitropyridine moieties, has shown potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, reactivity, and potential biological activities, making it a subject of significant scientific interest.

The synthesis of 4-(Difluoromethyl)-2-hydroxy-3-nitropyridine-5-acetonitrile involves multi-step chemical reactions, often starting from commercially available pyridine derivatives. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, enabling more detailed studies of its properties. Researchers have employed techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS) to confirm its structure and purity, ensuring reliable data for subsequent applications.

In the context of drug discovery, 4-(Difluoromethyl)-2-hydroxy-3-nitropyridine-5-acetonitrile has been explored as a potential intermediate for the development of novel therapeutic agents. Its nitropyridine core is particularly interesting due to its ability to participate in various chemical transformations, leading to diverse pharmacophores. Preliminary studies suggest that derivatives of this compound may exhibit activity against specific enzyme targets, although further in vitro and in vivo studies are required to validate these findings.

Beyond pharmaceuticals, this compound has also been investigated for its potential use in agrochemicals. The difluoromethyl group is known to enhance the biological activity of certain pesticides and herbicides, and researchers are exploring whether 4-(Difluoromethyl)-2-hydroxy-3-nitropyridine-5-acetonitrile could serve as a building block for next-generation agrochemicals. Early results indicate promising activity against common plant pathogens, but extensive field trials are necessary to assess its efficacy and environmental impact.

In conclusion, 4-(Difluoromethyl)-2-hydroxy-3-nitropyridine-5-acetonitrile (CAS: 1804866-18-9) represents a versatile and promising compound in both pharmaceutical and agrochemical research. Ongoing studies aim to further elucidate its properties and potential applications, paving the way for innovative solutions in these fields. Future research should focus on optimizing its synthesis, exploring its biological activities, and assessing its safety profile to fully realize its potential.